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Compound of Interest

Compound Name: 2-(4-Bromophenyl)piperidine

CAS No.: 383128-14-1

Cat. No.: B1275789

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide addresses the chemical and physical properties of bromophenyl)piperidine

isomers, with a specific focus on the characteristics that contribute to their typical appearance

as off-white solids. The piperidine scaffold is a privileged structure in medicinal chemistry,

forming the core of numerous pharmaceuticals due to its favorable pharmacokinetic properties.

The bromophenyl-substituted variants are important intermediates and building blocks in the

synthesis of more complex molecules with potential therapeutic applications.[1][2]

While the query specifically concerns the off-white solid appearance of 2-(4-
Bromophenyl)piperidine, detailed public-domain data, including comprehensive experimental

protocols and biological pathway interactions for this specific isomer, is limited. Its isomeric

counterpart, 4-(4-Bromophenyl)piperidine, is more extensively documented. An off-white or

pale yellow appearance is common for solid organic compounds of this nature, often resulting

from minor impurities remaining after synthesis and purification.[3]
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Due to the scarcity of detailed information on the 2-isomer, this guide will use the well-

characterized 4-(4-Bromophenyl)piperidine as a primary example to illustrate the synthesis,

purification, and characterization techniques that yield a solid product. This provides a

representative technical framework applicable to this class of compounds.

Physicochemical and Spectroscopic Data
The consistent isolation of 4-(4-Bromophenyl)piperidine as a solid is supported by its measured

physical properties. The appearance is typically described as a white or pale yellow solid,

consistent with a purified crystalline organic compound.[3][4]

Physical and Chemical Properties
Quantitative data for 4-(4-Bromophenyl)piperidine is summarized in the table below, providing

key identifiers and physical constants.

Property Value Reference(s)

Chemical Name 4-(4-Bromophenyl)piperidine [5]

CAS Number 80980-89-8 [6]

Molecular Formula C₁₁H₁₄BrN [4]

Molecular Weight 240.14 g/mol [4]

Appearance White to Pale Yellow Solid [3][4]

Melting Point 144-146 °C [3]

Boiling Point 307.6±42.0 °C (Predicted) [3]

Spectroscopic Characterization
Structural confirmation of synthesized 4-(4-Bromophenyl)piperidine is achieved through

standard spectroscopic methods. The data below is characteristic of the compound's structure.

[4]
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Technique Data Reference(s)

¹H NMR

(400 MHz, MeOD): δ 1.55-1.59

(2H, m), 1.61-1.70 (2H, m),

2.55-2.56 (1H, m), 2.64-2.70

(2H, m), 3.09-3.06 (2H, m),

7.13 (2H, J = 8.0 Hz, d), 7.31

(2H, J = 8.0 Hz, d)

[4]

¹³C NMR

(100 MHz, MeOD): δ 32.7,

41.4, 45.6, 119.4, 126.4,

128.2, 128.5, 131.2, 145.3

[4]

Mass Spec. m/z (ESI-MS): 241 [M+H]⁺ [4]

Experimental Protocols
The off-white solid appearance of bromophenyl)piperidines is a direct result of the synthesis

and purification methods employed. The following is a detailed protocol for the synthesis of 4-

(4-Bromophenyl)piperidine, which yields the compound as a white solid.[4]

Synthesis of 4-(4-Bromophenyl)piperidine
This procedure details the catalytic hydrogenation of a tetrahydropyridine precursor.

Materials:

4-(4-bromophenyl)-1,2,3,6-tetrahydropyridine (0.90 g, 3.78 mmol)

Anhydrous Methanol (20 mL)

Triethylamine (2 mL)

Rhodium on Carbon (Rh/C) catalyst (0.060 g)

Celite™

Hydrogen gas (H₂)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbook.com/synthesis/4-4-bromophenyl-piperidine.htm
https://www.chemicalbook.com/synthesis/4-4-bromophenyl-piperidine.htm
https://www.chemicalbook.com/synthesis/4-4-bromophenyl-piperidine.htm
https://www.chemicalbook.com/synthesis/4-4-bromophenyl-piperidine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

A solution of 4-(4-bromophenyl)-1,2,3,6-tetrahydropyridine (0.90 g, 3.78 mmol) is prepared in

anhydrous methanol (20 mL) and triethylamine (2 mL).

The Rh/C catalyst (0.060 g) is added to the solution.

The reaction mixture is placed in a hydrogen atmosphere at a pressure of 100 psi.

The mixture is stirred at room temperature for 24 hours.

Upon completion, the reaction mixture is filtered through a Celite™ filter cake to remove the

catalyst.

The filtrate is concentrated under reduced pressure to afford 4-(4-bromophenyl)piperidine as

a white solid.

The expected yield is approximately 0.91 g (98%).[4]

Visualized Workflows and Pathways
Diagrams are provided below to illustrate the experimental workflow for the synthesis of 4-(4-

bromophenyl)piperidine and a representative signaling pathway that is often a target for

piperidine-based drug candidates.
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Synthesis and Purification Workflow for 4-(4-Bromophenyl)piperidine

Reaction Setup

Hydrogenation

Workup & Purification

Final Product

Dissolve Precursor
(4-(4-bromophenyl)-1,2,3,6-tetrahydropyridine)

in Methanol & Triethylamine

Add Rh/C Catalyst

Stir under H₂ Atmosphere
(100 psi, 24h, RT)

Filter through Celite™
to remove catalyst

Concentrate Filtrate
(under reduced pressure)

White Solid Product
(4-(4-Bromophenyl)piperidine)

Click to download full resolution via product page

Caption: A flowchart detailing the synthesis of 4-(4-bromophenyl)piperidine.
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Representative PI3K/Akt Signaling Pathway
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Caption: A generalized PI3K/Akt pathway, a common target in cancer drug discovery.[2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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